Cas no 2228725-52-6 (methyl 5-(3-hydroxybutyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(3-hydroxybutyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228725-52-6
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 6443129
• PubChem ID: 165628613
• Update Time: 2025-08-04

methyl 5-(3-hydroxybutyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-hydroxybutyl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1782359
• 2228725-52-6

• Inchi： 1S/C10H16N2O3/c1-7(13)4-5-8-6-9(10(14)15-3)11-12(8)2/h6-7,13H,4-5H2,1-3H3
• InChI Key： YCTQJDAGWJRVEC-UHFFFAOYSA-N
• SMILES： OC(C)CCC1=CC(C(=O)OC)=NN1C

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 5-(3-hydroxybutyl)-1-methyl-1H-pyrazole-3-carboxylate

Research Briefing on Methyl 5-(3-hydroxybutyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2228725-52-6)

In recent years, the compound methyl 5-(3-hydroxybutyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2228725-52-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative has shown promising potential in various therapeutic applications due to its unique structural and functional properties. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

The synthesis of methyl 5-(3-hydroxybutyl)-1-methyl-1H-pyrazole-3-carboxylate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to achieve higher efficiency. The compound's structural characterization has been confirmed through NMR spectroscopy and mass spectrometry, ensuring its chemical integrity for further biological evaluations.

Biological studies have revealed that methyl 5-(3-hydroxybutyl)-1-methyl-1H-pyrazole-3-carboxylate exhibits notable anti-inflammatory and antioxidant properties. In vitro assays demonstrated its ability to inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, its antioxidant activity was evidenced by its capacity to scavenge free radicals and reduce oxidative stress in cellular models.

Further investigations into the compound's mechanism of action have identified its interaction with specific molecular targets, including enzymes involved in inflammatory pathways. Molecular docking studies have provided insights into the binding affinity and stability of the compound with these targets, supporting its potential as a lead compound for drug development. These findings are particularly relevant for the design of novel anti-inflammatory and neuroprotective agents.

In the context of drug development, methyl 5-(3-hydroxybutyl)-1-methyl-1H-pyrazole-3-carboxylate has been explored for its pharmacokinetic properties. Preliminary studies indicate favorable absorption and metabolic stability, although further in vivo studies are required to fully assess its bioavailability and toxicity profile. Researchers are also investigating its potential synergies with existing drugs to enhance therapeutic efficacy.

In conclusion, methyl 5-(3-hydroxybutyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2228725-52-6) represents a promising candidate for further pharmaceutical research. Its demonstrated biological activities and favorable synthetic accessibility make it a valuable compound for the development of new therapeutic agents. Future studies should focus on expanding its pharmacological evaluation and exploring its applications in treating specific diseases.